91-49-6

N-Butylacetanilide

In Stock

• CAS RN:
• 91-49-6

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c1-3-4-10-13(11(2)14)12-8-6-5-7-9-12/h5-9H,3-4,10H2,1-2H3

• InChIKey:
• ZWDZJRRQSXLOQR-UHFFFAOYSA-N

• N-Butylacetanilide, also known as N-Butylacetanilide, is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.

Pinoquercetin

• CAS RN:
• 491-49-6

• Formula:
• C16H12O7

• InChI:
• InChI=1S/C16H12O7/c1-6-9(18)5-11-12(13(6)20)14(21)15(22)16(23-11)7-2-3-8(17)10(19)4-7/h2-5,17-20,22H,1H3

• InChIKey:
• DTFXGVGIKNSCQQ-UHFFFAOYSA-N

• Pinoquercetin is a pentahydroxyflavone that is quercetin substituted by a methyl group at position 6. It has a role as a plant metabolite and a metabolite. It is a pentahydroxyflavone and a 7-hydroxyflavonol. It derives from a quercetin.

4-Chloro-N-phenylphthalimide

• CAS RN:
• 26491-49-6

• Formula:
• C14H8ClNO2

• InChI:
• InChI=1S/C14H8ClNO2/c15-9-6-7-11-12(8-9)14(18)16(13(11)17)10-4-2-1-3-5-10/h1-8H

• InChIKey:
• RLXKJHQKSUMZIZ-UHFFFAOYSA-N

• 4-Chloro-N-phenylphthalimide is a useful research compound. Its molecular formula is C14H8ClNO2 and its molecular weight is 257.67 g/mol. The purity is usually 95%.

Methyl DL-methionate

• CAS RN:
• 21691-49-6

• Formula:
• C6H13NO2S

• InChI:
• InChI=1S/C6H13NO2S/c1-9-6(8)5(7)3-4-10-2/h5H,3-4,7H2,1-2H3

• InChIKey:
• UIHPNZDZCOEZEN-UHFFFAOYSA-N

• Methyl DL-methionate is a useful research compound. Its molecular formula is C6H13NO2S and its molecular weight is 163.24 g/mol. The purity is usually 95%.

2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]ethan-1-amine dihydrochloride

In Stock

• CAS RN:
• 123291-49-6

• Formula:
• C5H13Cl2N5

• 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]ethan-1-amine dihydrochloride is a useful research compound. Its molecular formula is C5H13Cl2N5 and its molecular weight is 214.1. The purity is usually 95%.

[1-[(3-Methoxyphenyl)methyl]piperidin-4-yl]methanol

• CAS RN:
• 288091-49-6

• Formula:
• C14H21NO2

• InChI:
• InChI=1S/C14H21NO2/c1-17-14-4-2-3-13(9-14)10-15-7-5-12(11-16)6-8-15/h2-4,9,12,16H,5-8,10-11H2,1H3

• InChIKey:
• UHNYWOSVMWQJQK-UHFFFAOYSA-N

• [1-[(3-Methoxyphenyl)methyl]piperidin-4-yl]methanol is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.

1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(3-methoxy-4-propoxyphenyl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one

In Stock

• CAS RN:
• 636991-49-6

• Formula:
• C23H28N2O5S

• InChI:
• InChI=1S/C23H28N2O5S/c1-5-12-30-16-9-8-15(14-17(16)29-4)20-19(21(26)18-7-6-13-31-18)22(27)23(28)25(20)11-10-24(2)3/h6-9,13-14,20,27H,5,10-12H2,1-4H3

• InChIKey:
• XVENGLWISXVCEO-UHFFFAOYSA-N

• 1-(2-(dimethylamino)ethyl)-3-hydroxy-5-(3-methoxy-4-propoxyphenyl)-4-(thiophene-2-carbonyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H28N2O5S and its molecular weight is 444.55. The purity is usually 95%.

6-Amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one

In Stock

• CAS RN:
• 880491-49-6

• Formula:
• C8H7FN2O2

• InChI:
• InChI=1S/C8H7FN2O2/c1-11-6-2-4(9)5(10)3-7(6)13-8(11)12/h2-3H,10H2,1H3

• InChIKey:
• BJNQXRSVCNWOFN-UHFFFAOYSA-N

• 6-Amino-5-fluoro-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one is a useful research compound. Its molecular formula is C8H7FN2O2 and its molecular weight is 182.154. The purity is usually 95%.

7-Oxo-7-(4-pentylphenyl)heptanoic acid

In Stock

• CAS RN:
• 898791-49-6

• Formula:
• C18H26O3

• InChI:
• InChI=1S/C18H26O3/c1-2-3-5-8-15-11-13-16(14-12-15)17(19)9-6-4-7-10-18(20)21/h11-14H,2-10H2,1H3,(H,20,21)

• InChIKey:
• SRCFHVJYSUDPBQ-UHFFFAOYSA-N

• 7-Oxo-7-(4-pentylphenyl)heptanoic acid is a useful research compound. Its molecular formula is C18H26O3 and its molecular weight is 290.4 g/mol. The purity is usually 95%.

N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-methyl-5-nitrobenzenesulfonamide

In Stock

• CAS RN:
• 903291-49-6

• Formula:
• C19H18N4O5S

• InChI:
• InChI=1S/C19H18N4O5S/c1-3-28-19-10-9-17(20-21-19)14-5-4-6-15(11-14)22-29(26,27)18-12-16(23(24)25)8-7-13(18)2/h4-12,22H,3H2,1-2H3

• InChIKey:
• IHZFFOGHBOBQRT-UHFFFAOYSA-N

• N-(3-(6-ethoxypyridazin-3-yl)phenyl)-2-methyl-5-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C19H18N4O5S and its molecular weight is 414.44. The purity is usually 95%.

N-cyclopropyl-N-(pyridin-2-ylmethyl)prop-2-enamide

In Stock

• CAS RN:
• 1179891-49-6

• Formula:
• C12H14N2O

• InChI:
• InChI=1S/C12H14N2O/c1-2-12(15)14(11-6-7-11)9-10-5-3-4-8-13-10/h2-5,8,11H,1,6-7,9H2

• InChIKey:
• RQCDUHVPZOIRJN-UHFFFAOYSA-N

• N-cyclopropyl-N-(pyridin-2-ylmethyl)prop-2-enamide is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.257. The purity is usually 95%.

4-(2-Bromo-5-methoxybenzyl)morpholine

In Stock

• CAS RN:
• 1394291-49-6

• Formula:
• C12H16BrNO2

• InChI:
• InChI=1S/C12H16BrNO2/c1-15-11-2-3-12(13)10(8-11)9-14-4-6-16-7-5-14/h2-3,8H,4-7,9H2,1H3

• InChIKey:
• PNBQNTIRHWXJSQ-UHFFFAOYSA-N

• 4-(2-Bromo-5-methoxybenzyl)morpholine is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.

4,4,4-trifluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)butanamide

In Stock

• CAS RN:
• 1797091-49-6

• Formula:
• C12H16F3N3O2

• InChI:
• InChI=1S/C12H16F3N3O2/c13-12(14,15)4-1-11(19)17-9-7-16-18(8-9)10-2-5-20-6-3-10/h7-8,10H,1-6H2,(H,17,19)

• InChIKey:
• OUESGVCKZFHGFZ-UHFFFAOYSA-N

• 4,4,4-trifluoro-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)butanamide is a useful research compound. Its molecular formula is C12H16F3N3O2 and its molecular weight is 291.274. The purity is usually 95%.

4-(Hydroxymethyl)-3-methyloxolan-2-one

In Stock

• CAS RN:
• 1823591-49-6

• Formula:
• C6H10O3

• InChI:
• InChI=1S/C6H10O3/c1-4-5(2-7)3-9-6(4)8/h4-5,7H,2-3H2,1H3

• InChIKey:
• XRSXTVMBZVLXIC-UHFFFAOYSA-N

• 4-(Hydroxymethyl)-3-methyloxolan-2-one is a useful research compound. Its molecular formula is C6H10O3 and its molecular weight is 130.143. The purity is usually 95%.